![molecular formula C12H7BrCl2O2 B2850980 2-Bromo-1-[5-(2,4-dichlorophenyl)-2-furyl]-1-ethanone CAS No. 338756-71-1](/img/structure/B2850980.png)
2-Bromo-1-[5-(2,4-dichlorophenyl)-2-furyl]-1-ethanone
Description
The compound “2-Bromo-1-[5-(2,4-dichlorophenyl)-2-furyl]-1-ethanone” is a chemical compound that is not well-documented in the literature. It is structurally similar to other compounds such as 2-Bromo-2’,4’-dichloroacetophenone and bromuconazole , which are used as an insecticide metabolite and a fungicide respectively .
Molecular Structure Analysis
The molecular structure of “2-Bromo-1-[5-(2,4-dichlorophenyl)-2-furyl]-1-ethanone” is characterized by the presence of a bromine atom, two chlorine atoms, a furan ring, and an ethanone group . The InChI code for this compound is 1S/C12H7BrCl2O2/c13-6-10 (16)12-4-3-11 (17-12)8-2-1-7 (14)5-9 (8)15/h1-5H,6H2 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
2-Bromo-1-[5-(2,4-dichlorophenyl)-2-furyl]-1-ethanone: is instrumental in the synthesis of heterocyclic compounds, particularly 1,2,4-triazolo[1,5-a]pyridines . These compounds are significant due to their presence in numerous natural products with biological activities . The process involves a catalyst-free, microwave-mediated method that is both eco-friendly and efficient, yielding products in good-to-excellent yields .
Infrared Spectroscopy Analysis
The compound serves as a subject for infrared spectroscopy analysis to understand molecular interactions and conformational structures. This is crucial for characterizing compound-solvent interactions, which are essential in various fields, including pharmaceutical chemistry .
Pharmaceutical Chemistry
In pharmaceutical chemistry, derivatives of 2-Bromo-1-[5-(2,4-dichlorophenyl)-2-furyl]-1-ethanone are used to design molecules that can increase oxygen affinity in human hemoglobin and inhibit sickle erythrocytes. This application is vital for developing treatments for conditions like sickle cell anemia .
Chemical Industry Applications
The compound’s derivatives find extensive use in the chemical industry. They are employed in the production of flavoring agents, agrochemicals, cosmetics, textiles, dyes, and as ligands in metal coordination chemistry .
Biological Activity
Substituted chalcones derived from this compound exhibit a range of biological activities, including antibacterial, antitumor, anti-inflammatory, antifungal, antimicrobial, and antioxidant properties. This makes it a valuable compound for research in medicinal chemistry .
Material Sciences
The compound and its derivatives have applications in material sciences. They are utilized in the development of new materials with specific properties, which can be used in various technological applications .
properties
IUPAC Name |
2-bromo-1-[5-(2,4-dichlorophenyl)furan-2-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7BrCl2O2/c13-6-10(16)12-4-3-11(17-12)8-2-1-7(14)5-9(8)15/h1-5H,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYYLOECUCLSOKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C2=CC=C(O2)C(=O)CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7BrCl2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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